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Compound of Interest

Compound Name: ZINC00640089

Cat. No.: B15620459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of a stock solution for

ZINC00640089, a specific inhibitor of Lipocalin-2 (LCN2). ZINC00640089 is utilized in research

to investigate its effects on cell proliferation, viability, and AKT phosphorylation levels,

particularly in the context of inflammatory breast cancer.[1] Adherence to the following

guidelines will ensure the accurate and safe preparation of a stock solution for experimental

use.

Compound Information
ZINC00640089 is a small molecule inhibitor of LCN2. For reproducible experimental results, it

is crucial to start with a precisely prepared stock solution. The key properties of ZINC00640089
are summarized in the table below.
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Property Value Source

IUPAC Name

2-(4-methoxyphenyl)-N-[(4-

methoxyphenyl)methyl]-1,3-

thiazole-4-carboxamide

N/A

Molecular Formula C20H18N2O3S N/A

Molecular Weight 370.33 g/mol [1]

Primary Target Lipocalin-2 (LCN2) [1]

Recommended Solvent DMSO (Dimethyl sulfoxide) [1]

Recommended Stock

Concentration
10 mM [1]

Appearance Solid [2]

Experimental Protocol: Preparation of a 10 mM
ZINC00640089 Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of ZINC00640089 in DMSO.

Materials:

ZINC00640089 solid powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber glass vials

Analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves
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Procedure:

Determine the required mass of ZINC00640089:

To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x

Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x

370.33 g/mol = 3.7033 mg

Weighing the Compound:

Tare a clean, dry microcentrifuge tube or vial on an analytical balance.

Carefully weigh out the calculated mass of ZINC00640089 solid powder into the tube.

Dissolving the Compound:

Add the desired volume of anhydrous DMSO to the tube containing the ZINC00640089
powder.

For the example above, add 1 mL of DMSO.

Cap the tube securely and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a water bath (not exceeding 40°C) may be used to aid dissolution if necessary.

Storage of the Stock Solution:

Once fully dissolved, the stock solution is ready for use.

For storage, it is recommended to aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.[1]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Experimental Workflow
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The following diagram illustrates the workflow for preparing the ZINC00640089 stock solution.
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Workflow for ZINC00640089 Stock Solution Preparation.
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Safety and Handling
While a specific Safety Data Sheet (SDS) for ZINC00640089 is not readily available, general

safety precautions for handling chemical compounds in a laboratory setting should be strictly

followed.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves when handling ZINC00640089 and DMSO.

Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, to avoid

inhalation of the powder.

Handling: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Disposal: Dispose of waste materials according to institutional and local regulations for

chemical waste.

Signaling Pathway
ZINC00640089 acts as an inhibitor of Lipocalin-2 (LCN2) and has been shown to reduce AKT

phosphorylation levels in SUM149 cells.[1] The simplified signaling pathway is depicted below.
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Simplified Signaling Pathway of ZINC00640089 Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
ZINC00640089 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620459#how-to-prepare-zinc00640089-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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